Cas no 1461704-82-4 (ethyl 1-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylate)

Ethyl 1-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylate is a heterocyclic compound featuring both pyrazole and oxadiazole moieties, which contribute to its versatile reactivity and potential applications in medicinal and agrochemical research. The presence of the ester group enhances its utility as an intermediate in synthetic chemistry, enabling further functionalization. Its structural complexity, including the 3-methyl-1,2,4-oxadiazole substituent, may impart stability and selectivity in biological interactions. This compound is particularly valuable for designing novel pharmacophores or crop protection agents due to its balanced lipophilicity and electronic properties. Suitable for controlled derivatization, it serves as a key building block in the development of targeted bioactive molecules.
ethyl 1-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylate structure
1461704-82-4 structure
Product Name:ethyl 1-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylate
CAS No:1461704-82-4
MF:C10H12N4O3
MW:236.227281570435
CID:5054508
PubChem ID:75356360
Update Time:2025-05-22

ethyl 1-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-4-carboxylate
    • ethyl 1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrazole-4-carboxylate
    • ethyl 1-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C10H12N4O3/c1-3-16-10(15)8-4-11-14(5-8)6-9-12-7(2)13-17-9/h4-5H,3,6H2,1-2H3
    • InChI Key: SFJDKPSSALYJDI-UHFFFAOYSA-N
    • SMILES: O1C(CN2C=C(C(=O)OCC)C=N2)=NC(C)=N1

Computed Properties

  • Exact Mass: 236.091
  • Monoisotopic Mass: 236.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 83

ethyl 1-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylate Pricemore >>

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ethyl 1-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylate Related Literature

Additional information on ethyl 1-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylate

Ethyl 1-(3-Methyl-1,2,4-Oxadiazol-5-Yl)Methyl-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Ethyl 1-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylate is a highly specialized organic compound with the CAS number 1461704-82-4. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their unique chemical properties and applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of ethyl 1-(3-methyl-1,2,4-Oxadiazol-5-Yl)methyl-1H-Pyrazole-4-Carboxylate is characterized by the presence of two key heterocyclic rings: the oxadiazole ring and the pyrazole ring. The oxadiazole ring is a five-membered ring containing two nitrogen atoms and one oxygen atom, while the pyrazole ring is a five-membered ring with two adjacent nitrogen atoms. These rings contribute significantly to the compound's reactivity and stability.

Recent studies have highlighted the potential of this compound in the development of new agrochemicals. Researchers have found that Ethyl 1-(3-Methyl-Oxadiazol-Yl)Methyl-Pyrazole-Carboxylate exhibits excellent bioactivity against various plant pathogens, making it a promising candidate for fungicide applications. Its ability to inhibit fungal growth without causing harm to plants has been extensively documented in peer-reviewed journals.

In addition to its agricultural applications, this compound has also shown potential in the pharmaceutical industry. Preclinical studies suggest that Ethyl 1-(3-Methyl-Oxadiazol-Yl)Methyl-Pyrazole-Carboxylate may possess anti-inflammatory and antioxidant properties. These findings have sparked interest in further research to explore its therapeutic potential in treating chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of Ethyl 1-(3-Methyl-Oxadiazol-Yl)Methyl-Pyrazole-Carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic chemistry have enabled more efficient synthesis methods, reducing production costs and environmental impact.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it has a relatively low environmental footprint compared to traditional agrochemicals, making it a more sustainable option for modern agriculture.

In conclusion, Ethyl 1-(3-Methyl-Oxadiazol-Yl)Methyl-Pyrazole-Carboxylate (CAS No: 146170482) is a versatile compound with significant potential in multiple industries. Its unique chemical structure, combined with its bioactive properties, positions it as a valuable asset in the development of innovative solutions for agriculture and medicine.

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